Cas no 58534-03-5 (Thiazole, 2-bromo-5-(methylsulfonyl)-)

• Product Name: Thiazole, 2-bromo-5-(methylsulfonyl)-
• CAS No: 58534-03-5
• MF: C₄H₄BrNO₂S₂
• MW: 242.114057540894
• MDL: MFCD28535156
• CID: 2170725
• Update Time: 2025-06-13

Thiazole, 2-bromo-5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(methylsulfonyl)-1,3-thiazole
• PSJYEMNLVDDYJH-UHFFFAOYSA-N
• Thiazole, 2-bromo-5-(methylsulfonyl)-

• MDL： MFCD28535156
• Inchi： 1S/C4H4BrNO2S2/c1-10(7,8)3-2-6-4(5)9-3/h2H,1H3
• InChI Key： PSJYEMNLVDDYJH-UHFFFAOYSA-N
• SMILES： BrC1=NC=C(S1)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Topological Polar Surface Area: 83.6

Additional information on Thiazole, 2-bromo-5-(methylsulfonyl)-

Comprehensive Overview of Thiazole, 2-bromo-5-(methylsulfonyl)- (CAS No. 58534-03-5)

Thiazole, 2-bromo-5-(methylsulfonyl)- (CAS No. 58534-03-5) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure featuring both sulfur and nitrogen atoms. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of a bromo substituent and a methylsulfonyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its role in the development of novel bioactive molecules, particularly in the context of drug discovery and crop protection.

In recent years, the demand for high-performance intermediates like Thiazole, 2-bromo-5-(methylsulfonyl)- has surged, driven by advancements in green chemistry and sustainable synthesis methods. The compound's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has positioned it as a key player in the design of complex molecular architectures. Additionally, its potential applications in material science, particularly in the development of organic semiconductors, have sparked interest among scientists seeking innovative solutions for renewable energy technologies.

One of the most frequently searched questions related to Thiazole, 2-bromo-5-(methylsulfonyl)- revolves around its synthetic routes and purity standards. Laboratories and industrial manufacturers prioritize high-purity grades of this compound to ensure optimal performance in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its chemical integrity. Furthermore, the compound's stability under various storage conditions is a critical consideration for end-users, especially those involved in long-term research projects.

The growing emphasis on precision medicine and targeted therapies has further elevated the relevance of Thiazole, 2-bromo-5-(methylsulfonyl)-. Its structural motifs are frequently incorporated into small-molecule inhibitors designed to modulate specific biological pathways. For instance, derivatives of this compound have shown promise in the inhibition of kinase enzymes, which are pivotal in cancer research. This aligns with the broader trend of leveraging heterocyclic chemistry to address unmet medical needs.

From an environmental perspective, the synthesis and handling of Thiazole, 2-bromo-5-(methylsulfonyl)- are subject to stringent regulatory compliance. Researchers and manufacturers must adhere to guidelines set forth by organizations such as the EPA and REACH to minimize ecological impact. The compound's biodegradability and ecotoxicity profiles are actively studied to ensure its safe use in industrial and academic settings. This focus on sustainability resonates with the global push toward eco-friendly chemical processes.

In conclusion, Thiazole, 2-bromo-5-(methylsulfonyl)- (CAS No. 58534-03-5) represents a versatile and highly functionalized building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting its broad utility. As scientific inquiry continues to uncover new possibilities for this compound, its role in shaping future innovations remains undeniable. For researchers and industry professionals alike, understanding its properties and potential is essential for driving progress in cutting-edge technologies.